(Z)-N-carbazol-9-yl-1-phenylethanimine

• IUPAC Name: (Z)-N-carbazol-9-yl-1-phenylethanimine
• InChI: InChI=1S/C20H16N2/c1-15(16-9-3-2-4-10-16)21-22-19-13-7-5-11-17(19)18-12-6-8-14-20(18)22/h2-14H,1H3/b21-15-
• InChI Key: GFDPAEREFBMNKU-QNGOZBTKSA-N
• Canonical SMILES: CC(=NN1C2=CC=CC=C2C3=CC=CC=C31)C4=CC=CC=C4
• Isomeric SMILES: C/C(=N/N1C2=CC=CC=C2C3=CC=CC=C31)/C4=CC=CC=C4
• Molecular Formula: C20H16N2
• Molecular Weight: 284.4 g/mol

Description

(Z)-N-carbazol-9-yl-1-phenylethanimine is a carbazole-derived imine characterized by a planar carbazole moiety linked to a phenyl group via an ethanimine bridge in the Z-configuration. The Z stereochemistry introduces distinct spatial arrangements, influencing intermolecular interactions, solubility, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-N-carbazol-9-yl-1-phenylethanimine typically involves the condensation reaction between carbazole and an appropriate aldehyde or ketone. The reaction is usually carried out in the presence of an acid catalyst, such as hydrochloric acid or sulfuric acid, under reflux conditions. The reaction mixture is then purified using techniques like recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of (Z)-N-carbazol-9-yl-1-phenylethanimine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques, such as high-performance liquid chromatography (HPLC), to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(Z)-N-carbazol-9-yl-1-phenylethanimine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield amines or other reduced products.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of amines or other reduced derivatives.

Substitution: Formation of substituted imines or other derivatives.

Scientific Research Applications

(Z)-N-carbazol-9-yl-1-phenylethanimine has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (Z)-N-carbazol-9-yl-1-phenylethanimine involves its interaction with molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The specific pathways involved depend on the nature of the target and the context of the interaction.

Comparison with Similar Compounds

Functional Group Variations

a) Imine vs. Ketone Derivatives

• (Z)-N-carbazol-9-yl-1-phenylethanimine features an imine group (C=N), which enhances conjugation and may improve charge-transfer properties compared to ketones.
• 1-(9H-Carbazol-9-yl)-2-phenylethan-1-one (, S26) contains a ketone (C=O) instead of an imine.

b) Amine Derivatives

• 9H-Carbazol-1-amine, 9-methyl-N-(phenylmethyl) () replaces the imine with an amine group (NH₂). Amines are more nucleophilic and basic, favoring protonation in acidic environments. Imines, by contrast, are more electrophilic, enabling participation in cycloaddition or Schiff base reactions.

Substituent Effects on Properties

Compound	Substituent/Functional Group	Key Properties/Applications	Source
(Z)-N-carbazol-9-yl-1-phenylethanimine	Phenyl, imine (Z-configuration)	Enhanced conjugation, optoelectronic use	(Inferred)
1-(9H-Carbazol-9-yl)-2-phenylethan-1-one	Phenyl, ketone	High crystallinity, intermediate in synthesis
9-(2,4,6-Trimethylbenzoyl)-9H-carbazole-2-carbonitrile	Trimethylbenzoyl, carbonitrile	Electron-withdrawing groups improve luminescence
N-{3-[(6-fluoro-tetrahydrocarbazol-9-yl)carbonyl]phenyl}acetamide	Fluoro, tetrahydrocarbazole	Bioactivity (e.g., antimicrobial potential)
3-(naphthalene-1-carbonyl)-9-pentyl-9H-carbazole	Naphthalene, pentyl chain	Extended π-system for OLED applications

Key Findings:

• Electron-withdrawing groups (e.g., carbonitrile in 2s, ) enhance optoelectronic performance by stabilizing excited states .
• Hydrogenation (e.g., tetrahydrocarbazoles in ) reduces aromaticity, increasing solubility and altering bioactivity .
• Alkyl chains (e.g., pentyl in ) improve solubility in nonpolar solvents, critical for solution-processed materials .

Stereochemical and Configurational Impact

Analogous studies on stilbene derivatives suggest Z-isomers exhibit blue-shifted absorption spectra due to reduced conjugation efficiency.